Cas no 2034328-16-8 (2-chloro-6-fluoro-N-{2-[4-(furan-2-yl)-3,5-dimethyl-1H-pyrazol-1-yl]ethyl}benzamide)

• Product Name: 2-chloro-6-fluoro-N-{2-[4-(furan-2-yl)-3,5-dimethyl-1H-pyrazol-1-yl]ethyl}benzamide
• CAS No: 2034328-16-8
• MF: C₁₈H₁₇ClFN₃O₂
• MW: 361.797886610031
• CID: 5333507
• Update Time: 2025-05-20

2-chloro-6-fluoro-N-{2-[4-(furan-2-yl)-3,5-dimethyl-1H-pyrazol-1-yl]ethyl}benzamide Chemical and Physical Properties

Names and Identifiers

• 2-chloro-6-fluoro-N-(2-(4-(furan-2-yl)-3,5-dimethyl-1H-pyrazol-1-yl)ethyl)benzamide
• 2-chloro-6-fluoro-N-[2-[4-(furan-2-yl)-3,5-dimethylpyrazol-1-yl]ethyl]benzamide
• 2-chloro-6-fluoro-N-{2-[4-(furan-2-yl)-3,5-dimethyl-1H-pyrazol-1-yl]ethyl}benzamide

• Inchi： 1S/C18H17ClFN3O2/c1-11-16(15-7-4-10-25-15)12(2)23(22-11)9-8-21-18(24)17-13(19)5-3-6-14(17)20/h3-7,10H,8-9H2,1-2H3,(H,21,24)
• InChI Key： GUCOUOKGALSMAE-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1C(NCCN1C(C)=C(C2=CC=CO2)C(C)=N1)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 470
• XLogP3: 3.4
• Topological Polar Surface Area: 60.1

Additional information on 2-chloro-6-fluoro-N-{2-[4-(furan-2-yl)-3,5-dimethyl-1H-pyrazol-1-yl]ethyl}benzamide

Comprehensive Analysis of 2-chloro-6-fluoro-N-{2-[4-(furan-2-yl)-3,5-dimethyl-1H-pyrazol-1-yl]ethyl}benzamide (CAS No. 2034328-16-8)

The compound 2-chloro-6-fluoro-N-{2-[4-(furan-2-yl)-3,5-dimethyl-1H-pyrazol-1-yl]ethyl}benzamide (CAS No. 2034328-16-8) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a furan-2-yl moiety and a pyrazol-1-yl ethyl group, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a bioactive scaffold due to its ability to interact with specific biological targets.

In recent years, the demand for heterocyclic compounds like 2-chloro-6-fluoro-N-{2-[4-(furan-2-yl)-3,5-dimethyl-1H-pyrazol-1-yl]ethyl}benzamide has surged, driven by their versatility in drug discovery. The compound's chloro-fluoro substitution pattern is noteworthy, as it often enhances metabolic stability and bioavailability. This aligns with current trends in medicinal chemistry, where halogenated benzamides are explored for their improved pharmacokinetic properties.

One of the most searched questions in scientific databases is: "What are the synthetic routes for 2-chloro-6-fluoro-N-{2-[4-(furan-2-yl)-3,5-dimethyl-1H-pyrazol-1-yl]ethyl}benzamide?" The synthesis typically involves multi-step reactions, including amide coupling and pyrazole ring formation, which are critical for achieving high purity and yield. Advanced techniques like HPLC purification and NMR characterization are essential to confirm the compound's identity.

The agrochemical industry has also shown interest in this compound, particularly for its potential as a pesticide intermediate. Its structural features, such as the furan ring and dimethylpyrazole unit, are known to confer insecticidal or herbicidal activity. This aligns with the growing focus on sustainable crop protection solutions, a hot topic in agricultural research.

From a drug development perspective, CAS No. 2034328-16-8 is being investigated for its interaction with enzyme targets and receptor binding sites. Computational studies, including molecular docking and QSAR modeling, have been employed to predict its bioactivity. These approaches are increasingly popular among researchers seeking to optimize lead compounds for therapeutic applications.

Another frequently asked question is: "What are the solubility and stability properties of 2-chloro-6-fluoro-N-{2-[4-(furan-2-yl)-3,5-dimethyl-1H-pyrazol-1-yl]ethyl}benzamide?" Preliminary data suggest that the compound exhibits moderate solubility in organic solvents like DMSO and methanol, which is advantageous for formulation studies. Stability under various pH conditions is also a critical parameter being evaluated.

The rise of AI-driven drug discovery has further amplified interest in compounds like 2-chloro-6-fluoro-N-{2-[4-(furan-2-yl)-3,5-dimethyl-1H-pyrazol-1-yl]ethyl}benzamide. Machine learning algorithms are being used to predict its ADMET properties (Absorption, Distribution, Metabolism, Excretion, and Toxicity), a key step in preclinical development. This integration of computational chemistry and experimental validation is reshaping modern research paradigms.

In conclusion, 2-chloro-6-fluoro-N-{2-[4-(furan-2-yl)-3,5-dimethyl-1H-pyrazol-1-yl]ethyl}benzamide (CAS No. 2034328-16-8) represents a compelling case study in the intersection of medicinal chemistry and agrochemical innovation. Its multifaceted applications, coupled with ongoing advancements in synthetic and computational methodologies, position it as a compound of enduring scientific and industrial relevance.